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Compound of Interest

5-Chloro-2-fluorophenylboronic
Compound Name: d
aci

Cat. No.: B1364591

5-Chloro-2-fluorophenylboronic acid is a bifunctional organoboron compound that has
garnered significant interest as a building block in the synthesis of complex organic molecules.
Its utility is most pronounced in the palladium-catalyzed Suzuki-Miyaura cross-coupling
reaction, a cornerstone of modern carbon-carbon bond formation. The strategic placement of
the chloro and fluoro substituents on the phenyl ring imparts unique electronic properties that
can influence reaction kinetics and the physicochemical characteristics of the resulting
products, which are often intermediates in the development of pharmaceuticals and advanced
materials.[1]

A fundamental yet often overlooked property that dictates the utility of a solid reagent is its
solubility in common organic solvents. Proper solvent selection is paramount for achieving
optimal reaction conditions, maximizing yields, and ensuring the reproducibility of synthetic
protocols. This guide aims to provide a detailed understanding of the solubility profile of 5-
chloro-2-fluorophenylboronic acid.

Physicochemical Properties
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Property Value Source
CAS Number 352535-83-2 [1]
Molecular Formula CeHsBCIFO:2 [1]
Molecular Weight 174.37 g/mol [1]

White to off-white
Appearance ) ) [1]
solid/crystalline powder

Melting Point 122-127 °C [1]

The Complex Nature of Arylboronic Acid Solubility

The dissolution of arylboronic acids is a more complex phenomenon than that of typical organic
solids. This complexity primarily arises from the propensity of boronic acids to exist in
equilibrium with their cyclic trimeric anhydrides, known as boroxines.

The Boronic Acid-Boroxine Equilibrium

In the solid state and in solution, three molecules of a boronic acid can undergo dehydration to
form a six-membered ring composed of alternating boron and oxygen atoms. This equilibrium is
influenced by several factors, including the electronic nature of the substituents on the aryl ring,
the solvent, temperature, and the presence of water.
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5-Chloro-2-fluorophenylboronic Acid
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R-B(OH)2 Ar-X
(5-Chloro-2-fluorophenylboronic acid) (Aryl Halide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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